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Compound Name:
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Cat. No.: B12097747

Get Quote

Executive Summary

5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-amine (CAS 1116136-64-1) is a specialized heterocyclic
building block belonging to the 4-azaindole class.[1] Distinct from the more common 7-

azaindole, this scaffold offers unique vectors for intellectual property (IP) development in kinase
inhibitor discovery. The C3-amino group serves as a critical "hinge-binding" motif or a handle
for amide coupling, while the C5-chlorine atom provides a versatile electrophilic site for
palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), enabling
rapid library expansion.

This guide outlines the physicochemical profile, validated synthetic protocols, and medicinal
chemistry applications of this core scaffold.

Chemical Identity & Physicochemical Profile[2][3][4]
[5]
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Chemical Name

5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-amine

CAS Number (Free Base)

1116136-64-1

CAS Number (HCI Salt)

2718209-83-5

Molecular Formula C7HeCIN3
Molecular Weight 167.59 g/mol
SMILES Nclc[nH]c2nc(Cl)cecl2

Structure Class

4-Azaindole (Pyrrolo[3,2-b]pyridine)

pKa (Calculated)

~5.2 (Pyridine N), ~16 (Pyrrole NH)

Appearance

Off-white to pale yellow solid (oxidizes to brown

upon air exposure)

Solubility

Soluble in DMSO, DMF; limited solubility in
DCM/Water

Synthetic Methodology

The synthesis of the 3-amino derivative typically proceeds via the functionalization of the

parent 5-chloro-1H-pyrrolo[3,2-b]pyridine. Two primary routes are established: Nitration-

Reduction (Route A) and Curtius Rearrangement (Route B).

Route A: Nitration-Reduction (Direct C3

Functionalization)

This route utilizes the electron-rich nature of the C3 position in the pyrrole ring.

Step 1: Nitration

e Reagents: HNOs, H2S0a.[2]

e Protocol: Dissolve 5-chloro-1H-pyrrolo[3,2-b]pyridine in concentrated H2SOa4 at 0°C. Add

fuming HNOs dropwise. The electrophilic aromatic substitution occurs exclusively at C3 due

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://wap.guidechem.com/question/how-to-prepare-5-chloro-1h-pyr-id145388.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12097747?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

to the directing effect of the pyrrole nitrogen.

 Critical Control: Maintain temperature <10°C to prevent over-nitration or decomposition of
the pyridine ring.

Step 2: Reduction
e Reagents: SnCl2:2H20 in EtOH/HCI or H2/Pd-C (care required to avoid dechlorination).

e Protocol: The nitro intermediate is reduced to the amine. Stannous chloride is preferred to
preserve the C5-chlorine atom, which is susceptible to hydrogenolysis under aggressive
catalytic hydrogenation conditions.

Route B: Protection & Deprotection (High Purity)

For drug development, isolating the free amine can be difficult due to oxidative instability. A
protected carbamate approach is often superior.

Protocol:
» Starting Material: 5-Chloro-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid.

e Curtius Rearrangement: Treat with DPPA (diphenylphosphoryl azide) and t-BuOH to form the
Boc-protected amine (tert-butyl (5-chloro-1H-pyrrolo[3,2-b]pyridin-3-yl)carbamate).

o Deprotection: 4N HCI in Dioxane/EtOAc yields the stable hydrochloride salt (CAS 2718209-
83-5).

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow for synthesizing the target amine and its
downstream derivatives.
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Figure 1: Synthetic pathways for generating and functionalizing the 5-chloro-1H-pyrrolo[3,2-
b]pyridin-3-amine scaffold.

Medicinal Chemistry Applications
Kinase Hinge Binding

The 3-amino-4-azaindole motif is a bioisostere of the adenine ring in ATP. It functions as a
bidentate hydrogen bond donor/acceptor pair, interacting with the "hinge region" of kinase
enzymes.

e Pyrrole NH (N1): H-bond donor to the hinge backbone carbonyl.
e Pyridine N (N4): H-bond acceptor from the hinge backbone NH.

o C3-Amine: Solubilizing group or vector for extending into the ribose binding pocket.

Structure-Activity Relationship (SAR) Logic

The C5-Chlorine is the strategic pivot point for this molecule.

o Why it matters: Unlike the 3-amine (which anchors the molecule), the 5-chloro position points
towards the solvent-exposed region or the hydrophobic back-pocket, depending on the
kinase conformation (DFG-in vs. DFG-out).

o Reaction: It readily undergoes Palladium-catalyzed cross-coupling (Suzuki, Stille) to attach
aryl or heteroaryl groups, tuning potency and selectivity.
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Visualization: Kinase Signaling Intervention
This scaffold is relevant in pathways like JAK-STAT and MPS1 (TTK), often upregulated in

(Growth Factor / Cytokine)

ctivation

MEEERIEN 0SS [N 5-Cl-4-Azaindole Derivative
(RTK)
¢
4

/Competitive Inhibition
Recruitment b! -
s (Hinge Binding)

4

Target Kinase
(e.g., MPS1, JAK)

atalysis (ATP dependent)

(Phosphorylation Cascade)

ignal Transduction

(Cell Proliferation / SurvivaD

Click to download full resolution via product page

oncology.

Figure 2: Mechanism of action for 4-azaindole derivatives in blocking kinase-dependent

signaling cascades.

Handling & Stability Protocols

Trustworthiness Check: The free base amine is electron-rich and prone to oxidation.
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» Storage: Store strictly at -20°C under an inert atmosphere (Argon/Nitrogen).

o Formulation: For long-term libraries, convert to the Hydrochloride salt (CAS 2718209-83-5).
The salt form is a stable solid at room temperature.

e Analysis:
o LCMS: Expect an [M+H]+ peak at ~168/170 (Chlorine isotope pattern 3:1).

o NMR: The C2-H proton (pyrrole) is diagnostic, typically appearing as a doublet or singlet
around 7.0-7.5 ppm depending on the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 5-Chloro-1H-pyrrolo[3,2-b]pyridin-3-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097747/docs#technical-guide-5-chloro-1h-pyrrolo-
3-2-b-pyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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